Cas no 74550-77-9 (Nitrous acid--water (1/1))

• Product Name: Nitrous acid--water (1/1)
• CAS No: 74550-77-9
• MF: H₃NO₃
• MW: 65.0287201404572
• CID: 2800911
• PubChem ID: 71401999
• Update Time: 2025-04-21

Nitrous acid--water (1/1) Chemical and Physical Properties

Names and Identifiers

• Nitrous acid--water (1/1)
• 74550-77-9
• DTXSID10823005

• Inchi： 1S/HNO2.H2O/c2-1-3;/h(H,2,3);1H2
• InChI Key： SWEOMYFEYPLQII-UHFFFAOYSA-N
• SMILES： ON=O.O

Computed Properties

• Exact Mass: 65.011292958Da
• Monoisotopic Mass: 65.011292958Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 10.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.7Ų